Cas no 1049571-71-2 (N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-N'-(1-phenylethyl)ethanediamide)

• Product Name: N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-N'-(1-phenylethyl)ethanediamide
• CAS No: 1049571-71-2
• MF: C₂₃H₃₀N₄O₃
• MW: 410.509305477142
• CID: 5763092
• Update Time: 2025-07-09

N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-N'-(1-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-N'-(1-phenylethyl)oxamide
• N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-N'-(1-phenylethyl)ethanediamide

• Inchi： 1S/C23H30N4O3/c1-18(19-6-4-3-5-7-19)25-23(29)22(28)24-12-13-26-14-16-27(17-15-26)20-8-10-21(30-2)11-9-20/h3-11,18H,12-17H2,1-2H3,(H,24,28)(H,25,29)
• InChI Key： YYPHSTWNYOCKPD-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=C(OC)C=C2)CC1)(=O)C(NC(C1=CC=CC=C1)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-N'-(1-phenylethyl)ethanediamide

Recent Advances in the Study of N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-N'-(1-phenylethyl)ethanediamide (CAS: 1049571-71-2)

The compound N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-N'-(1-phenylethyl)ethanediamide (CAS: 1049571-71-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique piperazine and ethanediamide structural motifs, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-N'-(1-phenylethyl)ethanediamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analysis, to predict its binding affinity for various biological targets. Preliminary results suggest that this compound exhibits high affinity for serotonin and dopamine receptors, indicating its potential utility in the treatment of neurological and psychiatric disorders.

In vitro and in vivo studies have further explored the pharmacological effects of this compound. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-N'-(1-phenylethyl)ethanediamide exhibits significant anxiolytic and antidepressant-like effects in rodent models. These effects were attributed to its ability to modulate neurotransmitter levels in the brain, particularly serotonin and dopamine. Additionally, the compound showed a favorable safety profile, with minimal off-target effects and low toxicity at therapeutic doses.

Another area of interest is the potential application of this compound in oncology. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-N'-(1-phenylethyl)ethanediamide exhibit promising anti-proliferative activity against certain cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer. These findings highlight the versatility of this compound and its potential as a multi-target therapeutic agent.

Despite these promising results, several challenges remain in the development of N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-N'-(1-phenylethyl)ethanediamide as a drug candidate. For example, further studies are needed to optimize its pharmacokinetic properties, such as solubility and metabolic stability, to ensure its efficacy in clinical settings. Additionally, comprehensive toxicological studies are required to assess its long-term safety and potential side effects. Collaborative efforts between academia and industry will be crucial to address these challenges and advance the compound toward preclinical and clinical trials.

In conclusion, the latest research on N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-N'-(1-phenylethyl)ethanediamide (CAS: 1049571-71-2) underscores its potential as a versatile therapeutic agent with applications in neurology, psychiatry, and oncology. Continued investigation into its mechanism of action, optimization of its chemical structure, and evaluation of its safety profile will be essential to unlock its full therapeutic potential. This compound represents a promising avenue for future drug development, and its progress will be closely monitored by the scientific and pharmaceutical communities.